![molecular formula C19H17FN6O B2635020 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine CAS No. 899950-06-2](/img/structure/B2635020.png)
4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H17FN6O and its molecular weight is 364.384. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
A study presented the synthesis of novel 1,2,4-triazole derivatives, focusing on their antimicrobial activities. Novel derivatives were synthesized from various ester ethoxycarbonylhydrazones with primary amines, leading to compounds that demonstrated good to moderate activities against tested microorganisms (Bektaş et al., 2007).
Structural Characterization
Another research effort synthesized and structurally characterized isostructural compounds with close relevance to the chemical . These compounds were crystallized from dimethylformamide, with structure determination by single crystal diffraction, revealing planar molecules apart from the fluorophenyl groups (Kariuki et al., 2021).
Exploration of Antimicrobial Activities
Further, the antimicrobial activity of new 1,2,4-triazole compounds, starting from isonicotinic acid hydrazide, was evaluated. These studies discovered that most compounds exhibited good or moderate activity, offering insights into potential antimicrobial applications (Bayrak et al., 2009).
Catalyst- and Solvent-Free Synthesis
Another intriguing study focused on the efficient, catalyst- and solvent-free synthesis of triazole derivatives through a microwave-assisted Fries rearrangement. This research highlights the potential for green chemistry applications in synthesizing related heterocyclic compounds (Moreno-Fuquen et al., 2019).
Photochemical Synthesis Approaches
Research on the photochemistry of fluorinated heterocyclic compounds provided an expedient route for synthesizing fluorinated 1,2,4-triazoles, emphasizing the role of photochemical processes in creating complex heterocyclic structures with potential applicability in various domains (Pace et al., 2004).
properties
IUPAC Name |
5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-propan-2-ylphenyl)triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN6O/c1-11(2)12-5-9-15(10-6-12)26-17(21)16(23-25-26)19-22-18(24-27-19)13-3-7-14(20)8-4-13/h3-11H,21H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPAUOJFPKYXUQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.